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Compound of Interest

Compound Name: 5-Phenyldodecane
CAS No.: 2719-63-3
Cat. No.: B1200818
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 5-phenyldodecane, a long-chain
alkylbenzene, with a focus on its chemical ontology, physicochemical properties, and synthetic
methodologies. This document is intended to serve as a valuable resource for professionals in
chemical research and drug development.

ChEBI Ontological Classification

5-Phenyldodecane is classified within the Chemical Entities of Biological Interest (ChEBI)
ontology, which provides a structured classification of small molecular entities. Its placement
within this hierarchy highlights its structural relationships to other chemical compounds.

ChEBI ID: CHEBI:77515[1]

The ontological relationship of 5-phenyldodecane can be visualized as a hierarchical
structure, indicating its classification as a specific type of alkylbenzene and, more broadly, a
hydrocarbon.
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Caption: ChEBI ontological hierarchy for 5-phenyldodecane.

Physicochemical Properties

A summary of the key physicochemical properties of 5-phenyldodecane is presented in the
table below. These properties are essential for understanding its behavior in various chemical

and biological systems.
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Property Value Source
Molecular Formula C18H30 INVALID-LINIG-, =INVALID-
LINK--

Molecular Weight 246.4 g/mol --INVALID-LINK--
IUPAC Name dodecan-5-ylbenzene --INVALID-LINK--
CAS Number 2719-63-3 --INVALID-LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
Boiling Point 323.3 °C at 760 mmHg --INVALID-LINK--
Density 0.855 g/cm? --INVALID-LINK--
Vapor Pressure 0.000584 mmHg --INVALID-LINK--
Flash Point 145.2 °C --INVALID-LINK--
LogP 6.32090 --INVALID-LINK--
Solubility Insoluble in water; soluble in INVALID-LINK--

organic solvents

Synthesis of 5-Phenyldodecane

The synthesis of 5-phenyldodecane can be achieved through the Friedel-Crafts alkylation of
benzene. This classic electrophilic aromatic substitution reaction involves the reaction of an
alkylating agent with an aromatic ring in the presence of a Lewis acid catalyst.

General Experimental Protocol: Friedel-Crafts Alkylation

A plausible synthetic route to 5-phenyldodecane involves the reaction of benzene with a
suitable C12 alkylating agent, such as 5-chlorododecane or dodecene, catalyzed by a Lewis
acid like aluminum chloride (AIClIs).

Materials:

e Benzene (anhydrous)
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e 5-Chlorododecane (or 5-dodecene)

¢ Aluminum chloride (anhydrous)

o Anhydrous diethyl ether or other suitable solvent

o Hydrochloric acid (aqueous solution)

e Sodium bicarbonate (aqueous solution)

o Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware for reflux, extraction, and distillation
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer is charged with anhydrous aluminum
chloride under an inert atmosphere (e.g., nitrogen or argon). Anhydrous benzene is then
added to the flask.

» Addition of Alkylating Agent: 5-Chlorododecane, dissolved in a minimal amount of anhydrous
benzene, is added dropwise to the stirred suspension of aluminum chloride in benzene at a
controlled temperature (typically 0-5 °C to manage the exothermic reaction).

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to a gentle reflux for a specified period. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

e Workup: Upon completion, the reaction mixture is cooled in an ice bath and quenched by the
slow addition of crushed ice, followed by dilute hydrochloric acid to decompose the
aluminum chloride complex.

o Extraction: The organic layer is separated, and the aqueous layer is extracted with diethyl
ether. The combined organic extracts are washed sequentially with water, dilute sodium
bicarbonate solution, and brine.
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» Drying and Purification: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product can be
purified by vacuum distillation to yield 5-phenyldodecane.

The following diagram illustrates the general workflow for the synthesis of 5-phenyldodecane.
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Caption: General workflow for the synthesis of 5-phenyldodecane.
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Biological Role and Toxicological Information

Information regarding the specific biological activity and signaling pathways of 5-
phenyldodecane is limited in the current scientific literature.

Natural Occurrence: 5-Phenyldodecane has been identified as a natural product in the plant
Acca sellowiana, also known as the pineapple guava.[1] However, its specific function within
the plant has not been elucidated.

Toxicology: Specific toxicological data for 5-phenyldodecane is not readily available. However,
for the broader class of linear alkylbenzenes (LABS), studies have indicated a low potential for
toxic effects. They are generally not considered to be acutely toxic. It is important to note that
swallowing liquid alkylbenzenes may cause aspiration into the lungs, which can lead to
chemical pneumonitis. As with any chemical, appropriate safety precautions should be taken
during handling.

Conclusion

5-Phenyldodecane is a well-characterized alkylbenzene with defined physicochemical
properties and a clear position within the ChEBI ontology. Its synthesis is achievable through
established methods such as Friedel-Crafts alkylation. While its specific biological role remains
an area for further investigation, its identification in a natural source suggests potential
bioactivity. This technical guide provides a foundational understanding of 5-phenyldodecane
for researchers and professionals engaged in chemical synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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